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Compound of Interest

Compound Name: 2-Amino-2-methylpentanoic acid

CAS No.: 5455-33-4

Cat. No.: B1267926

Get Quote

2-Amino-2-methylpentanoic acid, also known as α-methyl-norvaline, is a synthetic, non-

proteinogenic amino acid. Unlike its natural counterparts, the presence of a methyl group on

the α-carbon introduces significant steric hindrance. This structural feature is of high interest in

medicinal chemistry and drug design, as it can impart unique conformational constraints and

increased resistance to enzymatic degradation when incorporated into peptides.

The compound is typically handled and sold as a racemate, a mixture of its (R) and (S)

enantiomers. However, stereospecific versions are also available for advanced applications

where chirality is critical. Understanding the specific CAS number associated with the desired

form is crucial for procurement, regulatory compliance, and scientific accuracy.

Racemic 2-Amino-2-methylpentanoic acid: CAS Number 3275-37-4[1][2]

(R)-2-Amino-2-methylpentanoic acid: CAS Number 110916-84-2[3][4]

This guide will focus on the properties and applications stemming from its unique α-methylated

structure.
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The fundamental properties of 2-Amino-2-methylpentanoic acid are summarized below.

These data are critical for experimental design, including solvent selection, reaction

temperature, and analytical characterization.

Property Value Source(s)

CAS Number (Racemic) 3275-37-4 [1][2]

CAS Number (R-enantiomer) 110916-84-2 [3][4]

Molecular Formula C₆H₁₃NO₂ [1][5]

Molecular Weight 131.17 g/mol [1][5]

IUPAC Name
2-amino-2-methylpentanoic

acid
[5]

Synonyms

α-Methyl-DL-norvaline, 2-

Aminopentane-2-carboxylic

acid

[5]

Boiling Point (Predicted) 225.8 ± 23.0 °C [3]

Density (Predicted) 1.041 ± 0.06 g/cm³ [3]

pKa (Predicted) 2.58 ± 0.40 [3]

Synthesis Methodologies
The synthesis of α-amino acids is a well-established field in organic chemistry. For α-

methylated amino acids like 2-Amino-2-methylpentanoic acid, a common and robust

approach involves the amination of a corresponding α-halo acid. A conceptual workflow based

on the Hell-Volhard-Zelinskii reaction is described below.

Conceptual Protocol: Synthesis via Hell-Volhard-
Zelinskii Bromination
This method leverages the selective α-bromination of a carboxylic acid followed by nucleophilic

substitution with ammonia. The causality behind this choice is its reliability and high yield for α-

halogenation, creating a perfect precursor for amination.
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Step 1: α-Bromination of 2-Methylpentanoic Acid

Charge a round-bottom flask with 2-methylpentanoic acid (CAS 97-61-0)[6].

Add a catalytic amount of phosphorus tribromide (PBr₃).

Slowly add bromine (Br₂) to the reaction mixture. The PBr₃ acts as a catalyst to form the acid

bromide in situ, which more readily enolizes and reacts with Br₂ at the α-position.

Heat the mixture under reflux until the reaction is complete, monitored by TLC or GC. The

product is 2-bromo-2-methylpentanoic acid.

Step 2: Amination of 2-Bromo-2-methylpentanoic Acid

Cool the crude 2-bromo-2-methylpentanoic acid from the previous step.

Slowly add the bromo-acid to a concentrated aqueous solution of ammonia (NH₃) under

vigorous stirring in a pressure-rated vessel. An excess of ammonia is used to drive the Sₙ2

reaction and neutralize the HBr byproduct.

Heat the mixture. The nucleophilic ammonia displaces the bromide ion to form the target

amino acid.

Upon completion, the racemic 2-Amino-2-methylpentanoic acid can be isolated by

crystallization after adjusting the pH to its isoelectric point.

For enantiomerically pure products, a chiral resolution step or an asymmetric synthesis

approach would be required[7].

Synthesis Workflow Diagram
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Caption: Conceptual synthesis of 2-Amino-2-methylpentanoic acid.

Applications in Research and Drug Development
The primary value of 2-Amino-2-methylpentanoic acid lies in its role as a specialized building

block for peptides and small molecules. Non-natural amino acids are frequently used to

enhance the therapeutic properties of parent compounds, such as increasing bioavailability or

preventing rapid metabolism[8].

Peptidomimetics and Metabolic Stability
Peptide-based drugs often suffer from poor metabolic stability due to degradation by proteases.

Incorporating α,α-disubstituted amino acids like 2-Amino-2-methylpentanoic acid is a proven

strategy to overcome this limitation.

Mechanism of Protection: The methyl group on the α-carbon provides steric bulk that

physically blocks the active site of proteolytic enzymes. This prevents the cleavage of the

adjacent peptide bonds, thereby extending the half-life of the drug in vivo.

Conformational Rigidity: The steric hindrance also restricts the rotational freedom around the

peptide backbone, locking it into a more defined conformation. This can lead to higher

binding affinity and selectivity for the target receptor.

Use in Drug Candidates
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While not a drug itself, its structural motifs are found in various therapeutic agents. For

instance, modified amino acids form the core of drugs like Pregabalin, which is a GABA

analogue used to treat neuropathic pain and anxiety[9]. The use of unnatural amino acids is a

cornerstone of modern medicinal chemistry to optimize pharmacokinetic and pharmacodynamic

profiles. Poly(amino acid) polymers are also extensively explored for controlled drug delivery

systems, where they can be functionalized to improve drug solubility and targeting[10].

Application Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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